Cas no 1807023-27-3 (4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine)
4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine
-
- Inchi: 1S/C8H5BrF2N2O/c9-1-4-5(2-12)7(8(10)11)13-3-6(4)14/h3,8,14H,1H2
- InChI Key: GGRXFERINXBPRV-UHFFFAOYSA-N
- SMILES: BrCC1C(=CN=C(C(F)F)C=1C#N)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 243
- XLogP3: 1.4
- Topological Polar Surface Area: 56.9
4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029043359-250mg |
4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine |
1807023-27-3 | 97% | 250mg |
$1,008.00 | 2022-03-31 | |
| Alichem | A029043359-500mg |
4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine |
1807023-27-3 | 97% | 500mg |
$1,711.50 | 2022-03-31 | |
| Alichem | A029043359-1g |
4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine |
1807023-27-3 | 97% | 1g |
$3,009.80 | 2022-03-31 |
4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine
Introduction to 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine (CAS No. 1807023-27-3)
4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine, identified by the CAS number 1807023-27-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological properties. The structural features of 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine, particularly the presence of a bromomethyl group, a cyano substituent, a difluoromethyl group, and a hydroxy function, make it a versatile intermediate for the synthesis of various bioactive molecules.
The bromomethyl group at the 4-position of the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This reactivity has been exploited in the development of novel drug candidates, where the bromomethyl moiety can serve as a handle for nucleophilic substitution reactions, leading to the formation of carbon-carbon or carbon-nitrogen bonds. Such transformations are crucial in medicinal chemistry for generating libraries of compounds with tailored biological properties.
The cyano substituent at the 3-position contributes to the electronic properties of the molecule, influencing its interaction with biological targets. Cyano groups are known to enhance lipophilicity and can participate in hydrogen bonding interactions, making them valuable in designing molecules with improved pharmacokinetic profiles. Additionally, the cyano group can serve as a precursor for other functional groups, such as carboxylic acids or amides, through reduction or hydrolysis reactions.
The presence of a difluoromethyl group at the 2-position is another key feature that enhances the pharmaceutical potential of this compound. Difluoromethyl groups are widely used in drug design due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. The electron-withdrawing nature of fluorine atoms can modulate the electronic distribution within the molecule, affecting both its reactivity and its interaction with biological receptors.
The hydroxy group at the 5-position introduces polarity and potential hydrogen bonding capabilities into the molecule. Hydroxyl groups are common in biologically active compounds and can play a critical role in mediating interactions with biological targets. They can participate in hydrogen bonding with polar residues in proteins or nucleic acids, influencing binding affinity and selectivity.
Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine, making it an attractive scaffold for drug discovery programs. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at various positions of the pyridine ring, allowing for rapid diversification of the chemical space.
In terms of biological activity, derivatives of this compound have shown promise in several therapeutic areas. The combination of electronic and steric effects introduced by its substituents makes it a valuable candidate for developing small-molecule inhibitors targeting enzymes or receptors involved in disease pathways. Preliminary studies have indicated potential activity against various biological targets, including kinases and other enzymes implicated in cancer progression.
The synthesis of 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include halogenation reactions to introduce the bromomethyl group, cyanation to add the cyano substituent, and fluorination or difluorination techniques to incorporate the difluoromethyl group. The hydroxy group can be introduced through selective oxidation or hydrolysis reactions.
The reactivity of the bromomethyl group allows for further derivatization into more complex structures through nucleophilic addition reactions. This property has been leveraged in designing prodrugs or conjugates that release active species under specific physiological conditions, enhancing therapeutic efficacy while minimizing side effects.
From a computational chemistry perspective, molecular modeling studies have been conducted to understand how structural modifications influence binding affinity and selectivity. These studies often involve docking simulations to predict interactions between 4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine derivatives and target proteins. Such simulations provide insights into key interactions such as hydrogen bonding, hydrophobic interactions, and electrostatic forces that govern binding affinity.
The pharmaceutical industry continues to explore novel applications for this compound and its derivatives. Researchers are investigating its potential as an intermediate for synthesizing antiviral agents, anti-inflammatory drugs, and other therapeutic molecules. The unique combination of functional groups makes it a versatile building block for constructing molecules with tailored pharmacological properties.
In conclusion,4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine (CAS No. 1807023-27-3) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique set of substituents enables diverse synthetic possibilities and biological activities, making it an invaluable scaffold for drug discovery efforts aimed at addressing unmet medical needs.
1807023-27-3 (4-(Bromomethyl)-3-cyano-2-(difluoromethyl)-5-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)